4-({[2-(4-fluorophenyl)ethyl]amino}carbonyl)phenyl acetate

• IUPAC Name: [4-[2-(4-fluorophenyl)ethylcarbamoyl]phenyl] acetate
• InChI: InChI=1S/C17H16FNO3/c1-12(20)22-16-8-4-14(5-9-16)17(21)19-11-10-13-2-6-15(18)7-3-13/h2-9H,10-11H2,1H3,(H,19,21)
• InChI Key: FRSVNMHKQJFGIY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=C(C=C1)C(=O)NCCC2=CC=C(C=C2)F
• Molecular Formula: C17H16FNO3
• Molecular Weight: 301.31 g/mol

Description

4-({[2-(4-fluorophenyl)ethyl]amino}carbonyl)phenyl acetate, also known as FPEA, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a derivative of phenylacetate and is known to have various biochemical and physiological effects that make it a valuable tool for researchers in many fields.

Mechanism of Action

The mechanism of action of 4-({[2-(4-fluorophenyl)ethyl]amino}carbonyl)phenyl acetate is not yet fully understood, but it is thought to involve the inhibition of specific enzymes and signaling pathways in cells. This compound has been shown to inhibit the activity of histone deacetylases, which are enzymes that play a role in gene expression and cell differentiation. This compound has also been shown to inhibit the activity of protein kinase C, which is involved in cell signaling and regulation.
Biochemical and Physiological Effects:
This compound has a variety of biochemical and physiological effects that make it a valuable tool for scientific research. This compound has been shown to induce apoptosis in cancer cells, which makes it a potential candidate for cancer therapy. This compound has also been shown to inhibit the growth and proliferation of cancer cells, which suggests that it could be used as a chemotherapeutic agent. Additionally, this compound has been shown to modulate the expression of genes involved in inflammation and immune response.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 4-({[2-(4-fluorophenyl)ethyl]amino}carbonyl)phenyl acetate in lab experiments is its ability to induce apoptosis in cancer cells. This makes it a valuable tool for studying the mechanisms of cancer cell death and for developing new cancer therapies. Additionally, this compound has been shown to have a variety of effects on cells and tissues, which makes it a versatile research tool. However, one of the limitations of using this compound in lab experiments is its potential toxicity. This compound has been shown to have cytotoxic effects on some cell types, which could limit its use in certain experiments.

Future Directions

There are many potential future directions for research on 4-({[2-(4-fluorophenyl)ethyl]amino}carbonyl)phenyl acetate. One area of interest is the development of new cancer therapies based on this compound and other phenylacetate derivatives. Researchers are also interested in studying the mechanisms of action of this compound in more detail, in order to better understand its effects on cells and tissues. Additionally, there is potential for the development of new drugs based on this compound and other phenylacetate derivatives, for the treatment of a variety of diseases and conditions.

Scientific Research Applications

4-({[2-(4-fluorophenyl)ethyl]amino}carbonyl)phenyl acetate has been studied extensively for its potential applications in scientific research. One of the primary uses of this compound is as a research tool to study the role of phenylacetate derivatives in various biological processes. This compound has been shown to have a variety of effects on cells and tissues, including the induction of apoptosis, inhibition of cell proliferation, and modulation of gene expression.